Cas no 2138537-94-5 (2-(2,2-dimethylpropyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-(2,2-dimethylpropyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 2138537-94-5
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6003607
• PubChem ID: 165499777
• Update Time: 2025-05-21

2-(2,2-dimethylpropyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde
• 2138537-94-5
• EN300-1197297
• 2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde

• Inchi： 1S/C14H18N2O/c1-10-6-5-7-16-12(9-17)11(15-13(10)16)8-14(2,3)4/h5-7,9H,8H2,1-4H3
• InChI Key： CAXASBGQAMONEG-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC(C)(C)C)N=C2C(C)=CC=CN12

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.4Ų

Additional information on 2-(2,2-dimethylpropyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde

2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138537-94-5): A Comprehensive Overview

2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138537-94-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde is characterized by a central imidazopyridine core with a 2,2-dimethylpropyl substituent at the 2-position and a methyl group at the 8-position. The presence of these substituents imparts specific conformational and electronic properties to the molecule, which may contribute to its biological activity. The aldehyde functional group at the 3-position further enhances its reactivity and potential for forming derivatives through various chemical reactions.

Recent studies have explored the pharmacological properties of 2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde. One notable area of research has focused on its anti-inflammatory effects. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde has also been investigated for its anti-cancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The neuroprotective potential of 2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde has also been a subject of interest. Animal models have shown that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to reduce oxidative stress and inflammation in the brain.

The synthesis of 2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde has been optimized using modern synthetic techniques. One common approach involves the condensation of an appropriate imidazopyridine derivative with a substituted aldehyde followed by further functionalization steps to introduce the desired substituents. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

To further explore the therapeutic potential of 2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde, several derivatives have been synthesized and evaluated. These derivatives include compounds with modified substituents at various positions on the imidazopyridine core. Some of these derivatives have shown enhanced potency and selectivity compared to the parent compound, suggesting that structure-activity relationship (SAR) studies can provide valuable insights into optimizing its pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde in various disease settings. Preliminary results from phase I trials have shown that this compound is well-tolerated with a favorable safety profile. Phase II trials are expected to provide more detailed information on its therapeutic efficacy in specific patient populations.

In conclusion, 2-(2,2-dimethylpropyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138537-94-5) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. Its unique structural features and diverse biological activities make it an attractive molecule for further research and development in medicinal chemistry.